N-[(1S)-2-amino-1-methyl-2-oxoethyl]-1-[3-(trifluoromethyl)benzyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(2S)-1-amino-1-oxopropan-2-yl]-1-[[3-(trifluoromethyl)phenyl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C14H14F3N5O2/c1-8(12(18)23)19-13(24)11-7-22(21-20-11)6-9-3-2-4-10(5-9)14(15,16)17/h2-5,7-8H,6H2,1H3,(H2,18,23)(H,19,24)/t8-/m0/s1
• InChI Key: VYXJVUKOENXSJL-QMMMGPOBSA-N
• Canonical SMILES: CC(C(=O)N)NC(=O)C1=CN(N=N1)CC2=CC(=CC=C2)C(F)(F)F
• Isomeric SMILES: C[C@@H](C(=O)N)NC(=O)C1=CN(N=N1)CC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C14H14F3N5O2
• Molecular Weight: 341.29 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amino group, a carboxamide group, a trifluoromethyl group, and a 1,2,3-triazole ring. These groups suggest that the compound could have a variety of chemical properties and potential uses.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the triazole ring, the introduction of the trifluoromethyl group, and the coupling of the various components of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the trifluoromethyl group and the triazole ring would likely have a significant impact on the compound’s shape and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the amino group could participate in acid-base reactions, while the trifluoromethyl group could be involved in electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. The presence of the trifluoromethyl group, for example, could increase the compound’s stability and lipophilicity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures would need to be followed to minimize any risks.

Future Directions

The future directions for research on this compound could include exploring its potential uses, optimizing its synthesis, and investigating its mechanism of action. Further studies could also be conducted to better understand its physical and chemical properties.